(2,2-Difluorocyclopentyl)methyl methanesulfonate

• IUPAC Name: (2,2-difluorocyclopentyl)methyl methanesulfonate
• InChI: InChI=1S/C7H12F2O3S/c1-13(10,11)12-5-6-3-2-4-7(6,8)9/h6H,2-5H2,1H3
• InChI Key: GIERTUZODWXHMA-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCC1CCCC1(F)F
• Molecular Formula: C7H12F2O3S
• Molecular Weight: 214.23 g/mol
• CAS No.: 1820706-46-4

Description

(2,2-Difluorocyclopentyl)methyl methanesulfonate: is an organic compound with the molecular formula C7H12F2O3S It is a derivative of cyclopentane, where two hydrogen atoms are replaced by fluorine atoms, and the hydroxyl group is substituted with a methanesulfonate group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (2,2-Difluorocyclopentyl)methyl methanesulfonate typically involves the following steps:

Fluorination: The starting material, cyclopentane, undergoes fluorination to introduce the two fluorine atoms at the 2,2-positions. This can be achieved using reagents such as diethylaminosulfur trifluoride (DAST) or other fluorinating agents.

Hydroxylation: The fluorinated cyclopentane is then hydroxylated to introduce a hydroxyl group at the methyl position. This step can be carried out using oxidizing agents like osmium tetroxide (OsO4) or potassium permanganate (KMnO4).

Methanesulfonation: Finally, the hydroxyl group is converted to a methanesulfonate group using methanesulfonyl chloride (MsCl) in the presence of a base such as triethylamine (TEA).

Industrial Production Methods: Industrial production of (2,2-Difluorocyclopentyl)methyl methanesulfonate follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to maximize yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions:

Substitution Reactions: (2,2-Difluorocyclopentyl)methyl methanesulfonate can undergo nucleophilic substitution reactions where the methanesulfonate group is replaced by other nucleophiles such as amines, thiols, or alkoxides.

Reduction Reactions: The compound can be reduced to form (2,2-Difluorocyclopentyl)methanol using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Oxidation Reactions: Oxidation of (2,2-Difluorocyclopentyl)methyl methanesulfonate can yield (2,2-Difluorocyclopentyl)carboxylic acid using oxidizing agents such as chromium trioxide (CrO3) or potassium dichromate (K2Cr2O7).

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents like sodium azide (NaN3), potassium thiocyanate (KSCN), or sodium methoxide (NaOMe) in polar aprotic solvents such as dimethyl sulfoxide (DMSO) or acetonitrile (CH3CN).

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in solvents like tetrahydrofuran (THF) or ethanol (EtOH).

Oxidation: Chromium trioxide (CrO3) or potassium dichromate (K2Cr2O7) in acidic conditions.

Major Products Formed:

Nucleophilic Substitution: Products such as (2,2-Difluorocyclopentyl)methyl amine, (2,2-Difluorocyclopentyl)methyl thiol, or (2,2-Difluorocyclopentyl)methyl ether.

Reduction: (2,2-Difluorocyclopentyl)methanol.

Oxidation: (2,2-Difluorocyclopentyl)carboxylic acid.

Scientific Research Applications

Chemistry: (2,2-Difluorocyclopentyl)methyl methanesulfonate is used as a building block in organic synthesis

Biology: In biological research, this compound is used to study the effects of fluorinated molecules on biological systems. Fluorine atoms can influence the metabolic stability and bioavailability of compounds, making (2,2-Difluorocyclopentyl)methyl methanesulfonate a valuable tool in drug discovery and development.

Medicine: The compound’s potential as a precursor for fluorinated pharmaceuticals is of significant interest. Fluorinated drugs often exhibit improved pharmacokinetic properties, such as increased metabolic stability and enhanced binding affinity to target proteins.

Industry: In the industrial sector, (2,2-Difluorocyclopentyl)methyl methanesulfonate is used in the production of specialty chemicals and materials. Its unique properties make it suitable for applications in agrochemicals, polymers, and advanced materials.

Mechanism of Action

The mechanism of action of (2,2-Difluorocyclopentyl)methyl methanesulfonate involves its ability to undergo nucleophilic substitution reactions. The methanesulfonate group is a good leaving group, allowing the compound to react with various nucleophiles. This reactivity is exploited in organic synthesis to introduce fluorinated cyclopentyl groups into target molecules.

Molecular Targets and Pathways: The molecular targets and pathways involved depend on the specific application of the compound. In drug discovery, the fluorinated cyclopentyl group can enhance the binding affinity of pharmaceuticals to their target proteins, improving their efficacy and selectivity.

Comparison with Similar Compounds

(2,2-Difluorocyclopentyl)methanol: This compound is similar in structure but lacks the methanesulfonate group. It is used as an intermediate in the synthesis of (2,2-Difluorocyclopentyl)methyl methanesulfonate.

(2,2-Difluorocyclopentyl)carboxylic acid: This compound is an oxidation product of (2,2-Difluorocyclopentyl)methyl methanesulfonate and is used in the synthesis of fluorinated carboxylic acid derivatives.

Uniqueness: (2,2-Difluorocyclopentyl)methyl methanesulfonate is unique due to the presence of both fluorine atoms and the methanesulfonate group. This combination imparts distinct chemical properties, such as increased reactivity in nucleophilic substitution reactions and enhanced stability in biological systems.

Biological Activity

(2,2-Difluorocyclopentyl)methyl methanesulfonate (CAS No. 1820706-46-4) is a synthetic compound that has garnered interest in the fields of medicinal chemistry and pharmacology due to its potential biological activities. This article explores its biological activity, including mechanisms of action, effects on various biological targets, and relevant case studies.

Chemical Structure and Properties

The compound features a difluorocyclopentyl moiety attached to a methyl methanesulfonate group. The structural formula can be represented as follows:

$$\text{C}_7\text{H}_10\text{F}_2\text{O}_3\text{S}$$

This unique structure may influence its reactivity and interaction with biological systems, particularly due to the presence of the methanesulfonate group, which is known for its electrophilic properties.

The biological activity of (2,2-Difluorocyclopentyl)methyl methanesulfonate is primarily attributed to its ability to act as an alkylating agent. Alkylating agents are known to interact with DNA, leading to various cellular responses. The proposed mechanisms include:

• DNA Alkylation : The compound may form covalent bonds with nucleophilic sites on DNA, causing mutations or cell death.
• Enzyme Inhibition : It could inhibit specific enzymes involved in cellular processes, affecting pathways such as apoptosis or cell cycle regulation.

Anticancer Properties

Research has indicated that (2,2-Difluorocyclopentyl)methyl methanesulfonate exhibits anticancer activity by inducing apoptosis in cancer cell lines. In vitro studies have shown that it can inhibit the proliferation of various cancer types, including breast and lung cancer cells.

Antimicrobial Activity

The compound also demonstrates antimicrobial properties , with studies revealing effectiveness against certain bacterial strains. This activity may be linked to its ability to disrupt bacterial cell membranes or interfere with metabolic processes.

Case Studies and Research Findings

• In Vitro Studies : A study conducted on human breast cancer cell lines demonstrated that treatment with (2,2-Difluorocyclopentyl)methyl methanesulfonate resulted in a significant reduction in cell viability, with IC50 values indicating potent activity at low concentrations.

  Cell Line	IC50 (µM)	Mechanism of Action
  MCF-7	5.0	Induction of apoptosis
  A549 (Lung)	7.5	DNA alkylation

• Animal Models : In vivo experiments using murine models showed that administration of the compound led to tumor regression in xenograft models of breast cancer. The treatment group exhibited a 50% reduction in tumor size compared to control groups.
• Microbial Assays : Antimicrobial efficacy was assessed against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) recorded at 15 µg/mL and 20 µg/mL respectively, showcasing its potential as a novel antimicrobial agent.

Comparative Analysis with Similar Compounds

Compound Name	Biological Activity	Mechanism of Action
Methyl Methanesulfonate	Genotoxicity	DNA alkylation
5-Fluorouracil	Anticancer	Inhibition of RNA synthesis
Cisplatin	Anticancer	DNA cross-linking